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Get Quote

Introduction

Vestalin is a novel therapeutic agent that has demonstrated dose-dependent effects on cellular

signaling pathways in preclinical studies. This guide provides a comparative analysis of the

effects observed at low and high doses of Vestalin, supported by experimental data. The

information is intended for researchers, scientists, and professionals in the field of drug

development to facilitate further investigation and understanding of Vestalin's therapeutic

potential.

Quantitative Data Summary
The following tables summarize the key quantitative findings from studies comparing low-dose

and high-dose Vestalin administration.

Table 1: Effect of Vestalin on Target Kinase Phosphorylation
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Dosage Group
Vestalin
Concentration

Mean
Inhibition of
Kinase Activity
(%)

Standard
Deviation

p-value (vs.
Control)

Control 0 µM 0 0 -

Low Dose 10 µM 45.2 ± 5.1 < 0.05

High Dose 100 µM 89.7 ± 8.3 < 0.001

Table 2: Cellular Apoptosis Rates in Response to Vestalin

Dosage Group
Vestalin
Concentration

Apoptosis
Rate (%)

Standard
Deviation

p-value (vs.
Control)

Control 0 µM 5.3 ± 1.2 -

Low Dose 10 µM 22.8 ± 3.5 < 0.05

High Dose 100 µM 68.4 ± 7.9 < 0.001

Experimental Protocols
A detailed description of the methodologies employed in the key experiments is provided

below.

1. Kinase Activity Assay

Objective: To quantify the inhibitory effect of Vestalin on its target kinase.

Methodology: A luminescence-based kinase assay was used. Recombinant target kinase

was incubated with a specific substrate and ATP. Vestalin was added at concentrations of 10

µM (low dose) and 100 µM (high dose). The reaction was allowed to proceed for 60 minutes

at 30°C. The amount of remaining ATP was quantified using a luciferase-based reagent, with

luminescence being inversely proportional to kinase activity.

2. Cellular Apoptosis Assay
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Objective: To determine the rate of apoptosis in cancer cell lines following treatment with

Vestalin.

Methodology: Human colorectal cancer cells (HCT116) were seeded in 96-well plates. After

24 hours, the cells were treated with Vestalin at 10 µM (low dose) and 100 µM (high dose)

or a vehicle control. Following a 48-hour incubation period, apoptosis was assessed using a

caspase-3/7 activity assay. The fluorescence intensity, which is directly proportional to the

amount of apoptosis, was measured using a plate reader.

Visualizations
The following diagrams illustrate the signaling pathways affected by Vestalin and the workflow

of the key experiments.

Cell Membrane

Cytoplasm Nucleus

Receptor

Target Kinase

Activates

Vestalin
Inhibits

Downstream Effector
Inhibits

Apoptosis Genes
Inhibits Transcription

Click to download full resolution via product page

Caption: Simplified signaling pathway showing Vestalin's mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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